8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

• IUPAC Name: 2-(1,4-dithiepan-6-yl)-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazin-9-one
• InChI: InChI=1S/C12H21N3OS2/c16-12-11-7-15(4-3-14(11)2-1-13-12)10-8-17-5-6-18-9-10/h10-11H,1-9H2,(H,13,16)
• InChI Key: FSAAKMQADJMREB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCN(CC2C(=O)N1)C3CSCCSC3
• Molecular Formula: C12H21N3OS2
• Molecular Weight: 287.4 g/mol

Description

8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is a heterocyclic compound that has attracted the attention of researchers due to its unique chemical and biological properties. This compound is synthesized using a specific method and has potential applications in scientific research. In

Mechanism of Action

The mechanism of action of 8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is not fully understood. However, it has been shown to inhibit specific enzymes and receptors, which suggests that it may act as a competitive inhibitor or a non-competitive inhibitor. Moreover, this compound has been shown to have a high affinity for specific targets, which makes it a potential candidate for drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of specific bacteria and fungi. Moreover, this compound has been shown to have antiviral properties, which makes it a potential candidate for the development of new antiviral drugs. In vivo studies have shown that this compound can reduce inflammation and oxidative stress, which suggests that it may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one has several advantages and limitations for lab experiments. One of the advantages of this compound is that it has a high affinity for specific targets, which makes it a potential candidate for drug development. Moreover, this compound has been shown to have antimicrobial, antifungal, and antiviral properties, which makes it a promising candidate for the development of new antibiotics and antiviral drugs. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one. One of the future directions is to further explore the mechanism of action of this compound. This will help researchers to optimize its therapeutic potential and develop new drugs based on its chemical structure. Another future direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This will help researchers to determine the optimal dosage and administration route for this compound. Moreover, future studies should focus on the development of new derivatives of this compound with improved biological properties.

Scientific Research Applications

8-(1,4-dithiepan-6-yl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one has potential applications in scientific research. This compound has been studied for its ability to inhibit specific enzymes and receptors, which makes it a potential candidate for drug discovery. Moreover, this compound has been shown to have antimicrobial, antifungal, and antiviral properties, which makes it a promising candidate for the development of new antibiotics and antiviral drugs.